Cas no 52477-05-1 (Thiourea, N,N'-bis(2,4-dichlorophenyl)-)

• Product Name: Thiourea, N,N'-bis(2,4-dichlorophenyl)-
• CAS No: 52477-05-1
• MF: C₁₃H₈Cl₄N₂S
• MW: 366.093017578125
• CID: 359537
• PubChem ID: 4763348
• Update Time: 2025-04-19

Thiourea, N,N'-bis(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-bis(2,4-dichlorophenyl)-
• 1,3-bis(2,4-dichlorophenyl)thiourea
• 52477-05-1
• DTXSID50406331
• AKOS002271832

• Inchi： 1S/C13H8Cl4N2S/c14-7-1-3-11(9(16)5-7)18-13(20)19-12-4-2-8(15)6-10(12)17/h1-6H,(H2,18,19,20)
• InChI Key： LPHHXYWWIUGMIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(NC1C=CC(=CC=1Cl)Cl)=S)Cl

Computed Properties

• Exact Mass: 363.91654
• Monoisotopic Mass: 363.916230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06